Cas no 866648-53-5 ((6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine)

• Product Name: (6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine
• CAS No: 866648-53-5
• MF: C₇H₇ClF₃N₃
• MW: 225.598790407181
• MDL: MFCD09743687
• CID: 706519
• PubChem ID: 46738254
• Update Time: 2025-11-04

(6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine
• 4-Pyrimidinamine,6-chloro-N,N-dimethyl-2-(trifluoromethyl)-
• 6-chloro-N,N-dimethyl-2-(trifluoromethyl)-4-Pyrimidinamine
• 6-chloro-N,N-dimethyl-2-(trifluoromethyl)pyrimidin-4-amine
• 6-Chloro-N,N-dimethyl-2-(trifluoromethyl)-4-pyrimidinamine (ACI)
• (6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethylamine
• AKOS015850262
• CS-0342980
• 866648-53-5
• MFCD09743687
• DA-36238
• EN300-3568745
• DTXSID30674273
• RCRUAWWNTTTYOS-UHFFFAOYSA-N
• SB58582
• 6-Chloro-N pound notN-dimethyl-2-(trifluoromethyl)pyrimidin-4-amine
• SCHEMBL1672026
• DS-0199

• MDL： MFCD09743687
• Inchi： 1S/C7H7ClF3N3/c1-14(2)5-3-4(8)12-6(13-5)7(9,10)11/h3H,1-2H3
• InChI Key： RCRUAWWNTTTYOS-UHFFFAOYSA-N
• SMILES： FC(C1N=C(N(C)C)C=C(Cl)N=1)(F)F

Computed Properties

• Exact Mass: 225.02800
• Monoisotopic Mass: 225.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.415
• Boiling Point: 217.9°C at 760 mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.496
• PSA: 29.02000
• LogP: 2.21480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine

Comprehensive Overview of (6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine (CAS No. 866648-53-5)

(6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine (CAS No. 866648-53-5) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro and trifluoromethyl functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its molecular structure, featuring a dimethylamine substituent, makes it a versatile intermediate for designing small-molecule inhibitors and crop protection agents.

In recent years, the demand for heterocyclic compounds like (6-Chloro-2-trifluoromethylpyrimidin-4-yl)dimethyl-amine has surged due to their applications in drug discovery and sustainable agriculture. Researchers are particularly interested in its role as a building block for kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. Additionally, its agrochemical relevance stems from its potential to enhance the efficacy of pesticides and herbicides, aligning with the global push for eco-friendly farming solutions.

The synthesis of CAS No. 866648-53-5 involves advanced organic chemistry techniques, including nucleophilic substitution and catalytic fluorination. These methods ensure high purity and yield, meeting the stringent requirements of industrial-scale production. Analytical studies, such as NMR spectroscopy and mass spectrometry, confirm the compound's structural integrity, making it a reliable choice for high-throughput screening in pharmaceutical labs.

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